Cas no 1215295-92-3 (4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole)
4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole is a halogenated pyrazole derivative with a difluoromethyl substituent, offering unique reactivity and stability in synthetic applications. Its bromine atom at the 4-position enables further functionalization via cross-coupling reactions, while the difluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The methyl group at the 3-position contributes to steric control in reactions. This compound is particularly useful as an intermediate in the development of bioactive molecules, where its structural features facilitate the introduction of fluorine-containing motifs. High purity and consistent quality ensure reliable performance in complex synthetic pathways.
1215295-92-3 structure
Product Name:4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole
CAS No:1215295-92-3
MF:C5H5BrF2N2
MW:211.007406949997
MDL:MFCD14702889
CID:1069410
PubChem ID:46318312
Update Time:2025-11-03
4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole
- Ambcb4039909
- BBL015927
- KB-240460
- MolPort-008-154-399
- STL170051
- D74435
- 4-bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole(SALTDATA: FREE)
- EN300-232860
- 4-bromo-1-(difluoromethyl)-3-methylpyrazole
- CRXSLMHZTLIPNE-UHFFFAOYSA-N
- CS-0082124
- DTXSID40673671
- MFCD14702889
- SCHEMBL20241952
- DB-166983
- ALBB-013428
- AKOS005174143
- 1H-pyrazole, 4-bromo-1-(difluoromethyl)-3-methyl-
- 1215295-92-3
- SB85632
-
- MDL: MFCD14702889
- Inchi: 1S/C5H5BrF2N2/c1-3-4(6)2-10(9-3)5(7)8/h2,5H,1H3
- InChI Key: CRXSLMHZTLIPNE-UHFFFAOYSA-N
- SMILES: BrC1=CN(C(F)F)N=C1C
Computed Properties
- Exact Mass: 209.96042g/mol
- Monoisotopic Mass: 209.96042g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 17.8Ų
4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B998728-50mg |
4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole |
1215295-92-3 | 50mg |
$ 70.00 | 2022-06-01 | ||
| TRC | B998728-100mg |
4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole |
1215295-92-3 | 100mg |
$ 95.00 | 2022-06-01 | ||
| TRC | B998728-500mg |
4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole |
1215295-92-3 | 500mg |
$ 365.00 | 2022-06-01 | ||
| Apollo Scientific | PC411325-1g |
4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole |
1215295-92-3 | 1g |
£43.00 | 2025-02-21 | ||
| Apollo Scientific | PC411325-5g |
4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole |
1215295-92-3 | 5g |
£197.00 | 2025-02-21 | ||
| Apollo Scientific | PC411325-25g |
4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole |
1215295-92-3 | 25g |
£790.00 | 2025-02-21 | ||
| Chemenu | CM275760-1g |
4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole |
1215295-92-3 | 95+% | 1g |
$523 | 2021-08-18 | |
| Chemenu | CM275760-5g |
4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole |
1215295-92-3 | 95+% | 5g |
$1487 | 2021-08-18 | |
| abcr | AB266548-250 mg |
4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole; . |
1215295-92-3 | 250 mg |
€270.60 | 2023-07-20 | ||
| abcr | AB266548-1 g |
4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole; . |
1215295-92-3 | 1 g |
€473.60 | 2023-07-20 |
4-Bromo-1-(difluoromethyl)-3-methyl-1H-pyrazole Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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